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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the purification of 5-Cyclohexadecen-1-
one, a key intermediate in the fragrance industry and a valuable building block in organic

synthesis. The protocols outlined below cover three primary purification techniques: vacuum

distillation, silica gel column chromatography, and purification via semicarbazone derivatization.

Introduction
5-Cyclohexadecen-1-one, also known by trade names such as Velvione or Ambretone, is a

macrocyclic ketone with a characteristic musk odor.[1] Commercially available as a mixture of

(Z)- and (E)-isomers, its purity is crucial for applications in fragrance formulations and as a

starting material for further chemical transformations.[2] The choice of purification method

depends on the initial purity of the material, the nature of the impurities, and the desired final

purity and scale of the operation. This application note provides detailed protocols for three

common and effective purification techniques.

Physicochemical Properties
A summary of the key physical and chemical properties of 5-Cyclohexadecen-1-one is

provided in the table below.
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Property Value

Molecular Formula C₁₆H₂₈O

Molecular Weight 236.39 g/mol [3]

Appearance Colorless to pale yellow liquid[3]

Boiling Point 296 - 300 °C (at atmospheric pressure)[3]

115 °C (at 0.03 mmHg)[4]

Density 0.93 g/cm³[3]

Purity (Commercial) >97% to 98-100% (by GC)[2][3][5]

Purification Protocols
The following section details the experimental procedures for the purification of 5-
Cyclohexadecen-1-one.

Method 1: Vacuum Distillation
Vacuum distillation is a suitable method for purifying thermally stable, high-boiling point

compounds like 5-Cyclohexadecen-1-one by lowering their boiling point to prevent

decomposition.[4][6][7]

Experimental Protocol:

Apparatus Setup: Assemble a short-path distillation apparatus equipped with a vacuum

adapter, a receiving flask, and a thermometer. Ensure all glass joints are properly greased

and sealed to maintain a high vacuum.

Sample Loading: Place the crude 5-Cyclohexadecen-1-one into the distillation flask. Add a

magnetic stir bar for smooth boiling.

Initiating Vacuum: Connect the apparatus to a vacuum pump and gradually reduce the

pressure to approximately 0.03 mmHg.
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Heating: Once the desired vacuum is achieved, begin heating the distillation flask using a

heating mantle.

Fraction Collection: Collect the distillate that comes over at a vapor temperature of

approximately 115 °C. Discard any initial lower-boiling fractions and stop the distillation

before higher-boiling impurities begin to distill.

Completion: Once the distillation is complete, remove the heat source and allow the

apparatus to cool to room temperature before slowly reintroducing air into the system.

Workflow for Vacuum Distillation:
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Preparation

Distillation

Completion

Assemble Distillation Apparatus

Load Crude 5-Cyclohexadecen-1-one

Apply Vacuum (approx. 0.03 mmHg)

Heat the Distillation Flask

Collect Distillate at ~115 °C

Cool the Apparatus

Reintroduce Air

Collect Purified Product

 

Prepare Silica Gel Slurry

Pack Chromatography Column

Load Crude Sample

Elute with Hexanes/Ethyl Acetate Gradient

Collect Fractions

Monitor Fractions by TLC

Combine Pure Fractions

Solvent Evaporation (Rotovap)

Obtain Purified Product
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Crude 5-Cyclohexadecen-1-one

Formation of Semicarbazone Derivative

Semicarbazide HCl / NaOAc

Recrystallization from Ethanol

Pure Semicarbazone

Hydrolysis with Aqueous Oxalic Acid

Pure 5-Cyclohexadecen-1-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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